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Cat. No.: B11817844 Get Quote

This guide provides an in-depth overview of CY3-YNE, a fluorescent probe widely used in

biological and chemical research. Tailored for researchers, scientists, and professionals in drug

development, this document details the dye's core spectral characteristics, provides a

comprehensive protocol for its application in copper-catalyzed click chemistry, and outlines its

key physicochemical properties.

Core Properties of CY3-YNE
CY3-YNE is a derivative of the cyanine 3 (Cy3) fluorescent dye, featuring an alkyne functional

group.[1] This modification allows for its covalent attachment to molecules containing an azide

group through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone

of click chemistry.[2][3][4] The resulting fluorescently labeled biomolecules can be used to track

location and dynamic changes in various biological systems.[1]

The Cy3 fluorophore is known for its bright orange-red fluorescence, high molar extinction

coefficient, and robust photostability.[5][6] Its fluorescence is notably stable across a broad pH

range, from 4 to 10, making it versatile for diverse experimental conditions.[2][3][7]

Data Presentation: Photophysical and Chemical
Properties
The quantitative characteristics of CY3-YNE are summarized below. These values are critical

for designing experiments, selecting appropriate instrumentation, and interpreting results.
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Property Value Source(s)

Excitation Maximum (λex) 553 - 555 nm [3][4][8]

Emission Maximum (λem) 569 - 570 nm [3][4][8]

Molar Extinction Coefficient ~150,000 cm⁻¹M⁻¹ [3][4][6]

Fluorescence Quantum Yield ~0.31 [4]

Recommended Laser Lines 532 nm, 555 nm, 568 nm [3]

Solubility Water, DMSO, DMF [3][4]

Reactive Group Alkyne [1][4]

Reaction
Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC)
[2][3]

pH Sensitivity
Fluorescence is stable

between pH 4 and pH 10
[2][3]

Note: Spectral properties can be influenced by the local environment and conjugation partner.

[6][9][10]

Experimental Protocol: Labeling Azide-Modified
Biomolecules with CY3-YNE
This protocol provides a general methodology for labeling an azide-containing biomolecule

(e.g., protein, nucleic acid) with CY3-YNE using a copper-catalyzed click reaction.

1. Reagent Preparation:

CY3-YNE Stock Solution: Prepare a stock solution of CY3-YNE at 1-10 mg/mL in an

anhydrous organic solvent such as DMSO or DMF.[3][4] Vortex until fully dissolved. Store at

-20°C, protected from light and moisture.[3][4]

Azide-Biomolecule Solution: Dissolve the azide-modified biomolecule in an amine-free buffer

(e.g., PBS, HEPES) at a concentration suitable for the specific application, typically 1-10
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mg/mL.[11] Buffers containing primary amines like Tris must be avoided as they can interfere

with some labeling chemistries.[11]

Copper (II) Sulfate (CuSO₄) Stock Solution: Prepare a 50-100 mM stock solution in

deionized water.

Reducing Agent (e.g., Sodium Ascorbate) Stock Solution: Prepare a fresh 1 M stock solution

in deionized water immediately before use.

2. Labeling Reaction:

In a microcentrifuge tube, combine the azide-biomolecule solution with the CY3-YNE stock

solution. The molar ratio of dye to biomolecule may need to be optimized, but a starting point

of 5-10 fold molar excess of dye is common.

Add the CuSO₄ stock solution to a final concentration of 1-2 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5-10 mM.

Vortex the reaction mixture gently and incubate for 1-2 hours at room temperature, protected

from light.[11]

3. Purification of the Labeled Conjugate:

Following incubation, the unreacted, free CY3-YNE dye must be separated from the labeled

biomolecule.

This is typically achieved using size-exclusion chromatography, such as a Sephadex G-25

column, or through dialysis or spin filtration concentrators with an appropriate molecular

weight cutoff.[11]

4. Storage of the Conjugate:

Store the purified CY3-YNE labeled conjugate under conditions appropriate for the specific

biomolecule, typically at 4°C for short-term storage or in aliquots at -20°C or -80°C for long-

term storage.[11] Always protect the conjugate from light to prevent photobleaching.[11]
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Mandatory Visualization
The following diagram illustrates the experimental workflow for labeling a biomolecule with

CY3-YNE via the CuAAC reaction.

Reagent Preparation

Click Reaction
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(Protect from Light)

Isolate Labeled Product

Click to download full resolution via product page

Workflow for biomolecule labeling using CY3-YNE via CuAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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